Cas no 852706-17-3 (2-(5-Methylisoxazol-3-yl)oxyacetohydrazide)

• Product Name: 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide
• CAS No: 852706-17-3
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 3108132
• PubChem ID: 4962147
• Update Time: 2025-10-29

2-(5-Methylisoxazol-3-yl)oxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-isoxazol-3-yloxy)-acetic acid hydrazide
• M80333
• HMS1781P05
• 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetohydrazide
• EN300-12947
• DTXSID301223929
• 2-[(5-Methyl-3-isoxazolyl)oxy]acetic acid hydrazide
• Z85928750
• AKOS008987477
• 852706-17-3
• 2-((5-Methylisoxazol-3-yl)oxy)acetohydrazide
• CS-0232917
• 2-[(5-methylisoxazol-3-yl)oxy]acetohydrazide
• 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide

• Inchi： 1S/C6H9N3O3/c1-4-2-6(9-12-4)11-3-5(10)8-7/h2H,3,7H2,1H3,(H,8,10)
• InChI Key： WAPPNDQGONPXEE-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=C(C)ON=1

Computed Properties

• Exact Mass: 171.06439116Da
• Monoisotopic Mass: 171.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide

2-(5-Methylisoxazol-3-yl)oxyacetohydrazide: A Comprehensive Overview

2-(5-Methylisoxazol-3-yl)oxyacetohydrazide, identified by the CAS number 852706-17-3, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines an isoxazole ring with an acetohydrazide moiety, making it a versatile building block for various applications.

The molecular structure of 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide is notable for its isoxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. The presence of the methyl group at the 5-position of the isoxazole ring adds to its chemical stability and reactivity. The acetohydrazide group, on the other hand, introduces nucleophilic properties, making this compound highly reactive in various condensation reactions.

Recent studies have highlighted the potential of 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide in the synthesis of bioactive molecules. Researchers have explored its use as a precursor in the development of anti-inflammatory agents, where its reactivity plays a crucial role in forming complex heterocyclic frameworks. Additionally, this compound has been employed in the synthesis of peptide mimetics, which are essential in drug discovery and development.

In terms of synthesis, 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of an appropriate hydrazine derivative with an activated ester or acid chloride containing the isoxazole moiety. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The application of CAS No. 852706-17-3 extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it valuable in creating durable materials with tailored properties.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide. Researchers are investigating catalytic systems that reduce waste and improve yield, aligning with global efforts to promote environmentally friendly chemical processes.

In conclusion, 2-(5-Methylisoxazol-3-yl)oxyacetohydrazide, CAS No. 852706-17-3, stands as a pivotal compound in modern organic chemistry. Its unique structure and reactivity make it indispensable in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications and efficient synthesis routes, this compound will undoubtedly remain at the forefront of chemical innovation.